molecular formula C8H10BrN3 B8809692 5-bromo-N-cyclobutylpyrimidin-2-amine CAS No. 947534-33-0

5-bromo-N-cyclobutylpyrimidin-2-amine

Cat. No.: B8809692
CAS No.: 947534-33-0
M. Wt: 228.09 g/mol
InChI Key: ZNYRNULCKWWGRG-UHFFFAOYSA-N
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Description

5-bromo-N-cyclobutylpyrimidin-2-amine is a useful research compound. Its molecular formula is C8H10BrN3 and its molecular weight is 228.09 g/mol. The purity is usually 95%.
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Properties

CAS No.

947534-33-0

Molecular Formula

C8H10BrN3

Molecular Weight

228.09 g/mol

IUPAC Name

5-bromo-N-cyclobutylpyrimidin-2-amine

InChI

InChI=1S/C8H10BrN3/c9-6-4-10-8(11-5-6)12-7-2-1-3-7/h4-5,7H,1-3H2,(H,10,11,12)

InChI Key

ZNYRNULCKWWGRG-UHFFFAOYSA-N

Canonical SMILES

C1CC(C1)NC2=NC=C(C=N2)Br

Origin of Product

United States

Synthesis routes and methods I

Procedure details

In a sealed tube 2.00 g (10.3 mmol) 5-bromo-2-chloropyrimidine, 1.15 mL (13.4 mmol) cyclobutylamin and 2.70 mL (15.5 mmol) DIPEA are added to 12 mL ACN. The reaction mixture is stirred at 50° C. over night, then diluted with EtOAc and washed with water (2×). The org. phase is dried with MgSO4 and the solvent is removed in vacuo.
Quantity
2 g
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2.7 mL
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12 mL
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Synthesis routes and methods II

Procedure details

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